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Compound of Interest

Compound Name: Dipentylacetic acid

Cat. No.: B1295372 Get Quote

A comprehensive review of available scientific literature reveals a significant lack of in vitro

studies validating the biological effects and mechanism of action of Dipentylacetic acid.

Despite searches for the compound and its synonyms, including 2-pentylheptanoic acid and di-

n-Amylacetic acid, no published experimental data could be retrieved to fulfill the requirements

of a detailed comparison guide.

Our investigation sought to identify in vitro findings related to Dipentylacetic acid's

performance against other alternatives, its signaling pathways, and detailed experimental

protocols. However, the scientific databases and research articles accessed did not contain

specific studies on this particular compound.

Valproic acid (VPA), a structurally related short-chain fatty acid, is a well-researched compound

with extensive in vitro and in vivo data.[1][2][3][4][5] VPA is known to act as an anticonvulsant

and mood stabilizer through various mechanisms, including the enhancement of GABAergic

neurotransmission and inhibition of histone deacetylases.[1][4] While Dipentylacetic acid is

described as an analog of valproic acid, specific in vitro studies to confirm similar or different

mechanisms of action are not publicly available.

Due to the absence of foundational in vitro research on Dipentylacetic acid, it is not possible

to construct a comparison guide with the requested data presentation, experimental protocols,

and visualizations of signaling pathways. Further primary research is required to elucidate the

in vitro properties of Dipentylacetic acid and to enable a comparative analysis with other

compounds.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1295372?utm_src=pdf-interest
https://www.benchchem.com/product/b1295372?utm_src=pdf-body
https://www.benchchem.com/product/b1295372?utm_src=pdf-body
https://en.wikipedia.org/wiki/Valproate
https://pubmed.ncbi.nlm.nih.gov/22057163/
https://www.mayoclinic.org/drugs-supplements/valproic-acid-oral-route/description/drg-20072931
https://www.ncbi.nlm.nih.gov/books/NBK559112/
https://www.nhs.uk/medicines/valproic-acid/
https://en.wikipedia.org/wiki/Valproate
https://www.ncbi.nlm.nih.gov/books/NBK559112/
https://www.benchchem.com/product/b1295372?utm_src=pdf-body
https://www.benchchem.com/product/b1295372?utm_src=pdf-body
https://www.benchchem.com/product/b1295372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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